3-(2,6-Bis(trifluoromethyl)phenyl)azetidine

• Molecular Formula: C11H9F6N
• Molecular Weight: 269.19 g/mol
• IUPAC Name: 3-[2,6-bis(trifluoromethyl)phenyl]azetidine
• InChI: InChI=1S/C11H9F6N/c12-10(13,14)7-2-1-3-8(11(15,16)17)9(7)6-4-18-5-6/h1-3,6,18H,4-5H2
• InChI Key: VFSLGRLKPRCWAC-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=C(C=CC=C2C(F)(F)F)C(F)(F)F

Description

3-(2,6-Bis(trifluoromethyl)phenyl)azetidine is a fluorinated azetidine derivativeThe presence of trifluoromethyl groups in the phenyl ring enhances the compound’s stability and reactivity, making it a valuable building block in organic synthesis and pharmaceutical research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,6-Bis(trifluoromethyl)phenyl)azetidine typically involves the reaction of 2,6-bis(trifluoromethyl)benzylamine with an appropriate azetidine precursor under controlled conditions. One common method includes the use of a base such as sodium hydride (NaH) to deprotonate the amine, followed by cyclization to form the azetidine ring .

Industrial Production Methods

Industrial production of this compound may involve optimized reaction conditions to ensure high yield and purity. This can include the use of advanced catalytic systems and continuous flow reactors to enhance the efficiency of the synthesis process .

Chemical Reactions Analysis

Types of Reactions

3-(2,6-Bis(trifluoromethyl)phenyl)azetidine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄).

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride (LiAlH₄).

Substitution: The azetidine ring can undergo nucleophilic substitution reactions, where nucleophiles replace one of the substituents on the ring.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H₂O₂), potassium permanganate (KMnO₄)

Reduction: Lithium aluminum hydride (LiAlH₄), sodium borohydride (NaBH₄)

Substitution: Nucleophiles such as halides, amines, and alcohols

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield azetidine N-oxides, while reduction can produce azetidine derivatives with reduced functional groups .

Scientific Research Applications

3-(2,6-Bis(trifluoromethyl)phenyl)azetidine has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of complex organic molecules and as a precursor in the preparation of fluorinated compounds.

Biology: The compound’s unique structure makes it a valuable tool in studying biological processes and interactions at the molecular level.

Industry: The compound is used in the production of specialty chemicals and materials with specific properties, such as high thermal stability and resistance to degradation.

Mechanism of Action

The mechanism of action of 3-(2,6-Bis(trifluoromethyl)phenyl)azetidine involves its interaction with specific molecular targets and pathways. The trifluoromethyl groups enhance the compound’s lipophilicity, allowing it to easily penetrate cell membranes and interact with intracellular targets. The azetidine ring can form stable complexes with various biomolecules, influencing their activity and function .

Comparison with Similar Compounds

Similar Compounds

• 3-(2-(Trifluoromethyl)phenyl)azetidine hydrochloride
• 3-(4-Fluorophenyl)azetidine hydrochloride
• 3-(2-Methylphenoxy)azetidine hydrochloride
• 3-(3-Methylphenoxy)azetidine hydrochloride

Uniqueness

Compared to similar compounds, 3-(2,6-Bis(trifluoromethyl)phenyl)azetidine stands out due to the presence of two trifluoromethyl groups on the phenyl ring.